Cas no 29212-49-5 (1H-Pyrrol-3-amine)

• Product Name: 1H-Pyrrol-3-amine
• CAS No: 29212-49-5
• MF: C₄H₆N₂
• MW: 82.1038403511047
• CID: 240291
• PubChem ID: 10129890
• Update Time: 2025-04-19

1H-Pyrrol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrol-3-amine
• 1H-pyrrol-3-ylamine
• 3-aminopyrrole
• AG-E-94987
• AK-67603
• ANW-71845
• CTK0J9812
• KB-159433
• pyrrol-3-ylamine
• SureCN534932
• WAUGGYPDCQZJKK-UHFFFAOYSA-N
• FT-0727478
• 29212-49-5
• DTXSID50435909
• SB63264
• 1H-Pyrrol-3-amine(9CI)
• CS-0336016
• J-200135
• AKOS006339988
• DB-068083

• MDL： MFCD12923450
• Inchi： 1S/C4H6N2/c5-4-1-2-6-3-4/h1-3,6H,5H2
• InChI Key： WAUGGYPDCQZJKK-UHFFFAOYSA-N
• SMILES： N1C=CC(=C1)N

Computed Properties

• Exact Mass: 82.05318
• Monoisotopic Mass: 82.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.172
• Boiling Point: 258.982 °C at 760 mmHg
• Flash Point: 134.248 °C
• PSA: 41.81